Cas no 1312762-47-2 (2-Methoxy-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole)

• Product Name: 2-Methoxy-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole
• CAS No: 1312762-47-2
• MF: C₁₁H₁₈BNO₃S
• MW: 255.141521930695
• MDL: MFCD18064655
• CID: 1073373
• PubChem ID: 51342235
• Update Time: 2025-05-23

2-Methoxy-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole
• 2-Methoxy-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole
• ALBB-015303
• thiazole, 2-methoxy-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CS-0175758
• 2-Methoxy-4-methylthiazole-5-boronic acid pinacol ester
• LS-04822
• AKOS005174910
• G68301
• MFCD18064655
• 1312762-47-2

• MDL： MFCD18064655
• Inchi： 1S/C11H18BNO3S/c1-7-8(17-9(13-7)14-6)12-15-10(2,3)11(4,5)16-12/h1-6H3
• InChI Key： YAAVBXCJRVCMDH-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=C1B1OC(C)(C)C(C)(C)O1)OC

Computed Properties

• Exact Mass: 255.11
• Monoisotopic Mass: 255.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8A^2

Experimental Properties

• PSA: 68.82000
• LogP: 1.75930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 2-Methoxy-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole

Introduction to 2-Methoxy-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole (CAS No. 1312762-47-2)

2-Methoxy-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole, identified by its CAS number 1312762-47-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a boronic ester group linked to a thiazole core, make it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 2-Methoxy-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole incorporates several key functional groups that contribute to its reactivity and utility. The thiazole ring serves as the central scaffold, providing a stable aromatic system with sulfur and nitrogen atoms that can interact with biological targets. The methoxy group at the 2-position enhances lipophilicity and can influence metabolic stability. Additionally, the boronic ester moiety at the 5-position is particularly significant as it facilitates cross-coupling reactions such as Suzuki-Miyaura coupling, which are widely used in the construction of complex molecular architectures in drug discovery.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that thiazole-based compounds exhibit properties such as antimicrobial, anti-inflammatory, anticancer, and antiviral effects. The structural versatility of thiazole derivatives allows for the modification of various positions on the ring to tailor their pharmacological profiles. For instance, substitutions at the 4-position can introduce additional functional groups that enhance binding affinity to specific biological targets.

The synthesis of 2-Methoxy-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole involves multi-step organic transformations that highlight the importance of boronic ester chemistry in modern drug development. The boronic ester group is particularly useful in palladium-catalyzed cross-coupling reactions, which are essential for constructing complex organic molecules. These reactions enable the formation of carbon-carbon bonds efficiently and selectively, making them indispensable in medicinal chemistry.

Recent advancements in synthetic methodologies have further enhanced the accessibility of thiazole derivatives like 2-Methoxy-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole. For example, transition-metal-catalyzed borylation reactions have become increasingly efficient for introducing boronic ester groups into organic molecules. These techniques have enabled the rapid construction of libraries of thiazole-based compounds for high-throughput screening and drug discovery efforts.

The pharmaceutical industry has leveraged these synthetic capabilities to explore novel therapeutic agents derived from thiazole scaffolds. Researchers have reported promising results from preclinical studies involving thiazole derivatives that show efficacy against various diseases. The structural motifs present in 2-Methoxy-4-methyl-5-(4,4,5tetramethyl -1 ,3 , 2 -dioxaborolan - 2 - yl ) - 1 ,3 -thiazole are reminiscent of known bioactive molecules that have entered clinical trials or are under investigation.

The boronic ester functionality in this compound also opens up possibilities for further derivatization through cross-coupling reactions with aryl halides or other boronic acids. This flexibility allows chemists to generate a diverse array of analogs rapidly and explore new chemical space for drug discovery. Such strategies are particularly valuable in addressing complex diseases where multiple targets need to be modulated simultaneously.

In conclusion, 2 - Methoxy - 4 - methyl - 5 - ( 4 , 4 , 5 , 5 - tetramethyl - 1 ,3 , 2 - dioxaborolan - 2 - yl ) - 1 ,3 -thiazole (CAS No. 131276247) represents a significant compound in pharmaceutical chemistry due to its structural features and synthetic utility. Its role as an intermediate in cross-coupling reactions and its potential as a building block for bioactive molecules underscore its importance in modern drug development efforts. As research continues to uncover new applications for thiazole derivatives, this compound is likely to remain a cornerstone in medicinal chemistry innovation.